1-[2-(Pyridin-3-YL)ethyl]-1H-pyrazol-3-amine

• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 1-(2-pyridin-3-ylethyl)pyrazol-3-amine
• InChI: InChI=1S/C10H12N4/c11-10-4-7-14(13-10)6-3-9-2-1-5-12-8-9/h1-2,4-5,7-8H,3,6H2,(H2,11,13)
• InChI Key: NTHFEQDYYWRIMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CCN2C=CC(=N2)N

Description

1-[2-(Pyridin-3-YL)ethyl]-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyrazole core substituted at position 1 with a 2-(pyridin-3-yl)ethyl group and an amine (-NH2) at position 2. Its molecular formula is C10H13N5, with a molecular weight of 203.25 g/mol. This structural combination enhances its ability to engage in π-π stacking and target-specific binding, making it a candidate for medicinal chemistry and materials science applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[2-(Pyridin-3-YL)ethyl]-1H-pyrazol-3-amine typically involves the reaction of 3-bromopyridine with ethyl 3-aminocrotonate under basic conditions to form the intermediate, which is then cyclized to yield the desired product. The reaction conditions often include the use of solvents such as ethanol or dimethyl sulfoxide (DMSO) and catalysts like potassium carbonate .

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control is common to optimize reaction conditions and minimize human error.

Chemical Reactions Analysis

Types of Reactions: 1-[2-(Pyridin-3-YL)ethyl]-1H-pyrazol-3-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of palladium on carbon to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, where halogen atoms can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Hydrogen gas, palladium on carbon.

Substitution: Halogenated derivatives, amines, thiols.

Major Products Formed: The major products formed from these reactions include N-oxides, reduced amines, and substituted derivatives with various functional groups attached to the pyridine ring.

Scientific Research Applications

1-[2-(Pyridin-3-YL)ethyl]-1H-pyrazol-3-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand in coordination chemistry and its interactions with metal ions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties

Mechanism of Action

The mechanism of action of 1-[2-(Pyridin-3-YL)ethyl]-1H-pyrazol-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to active sites, inhibiting or modulating the activity of these targets. The pathways involved may include signal transduction pathways, where the compound acts as an agonist or antagonist, leading to downstream effects that result in its observed biological activities .

Comparison with Similar Compounds

Structural Features

• Pyridine vs. Pyrazole Substitution : The pyridine ring in the target compound distinguishes it from analogs like 1-[2-(1H-Pyrazol-1-YL)ethyl]-1H-pyrazol-3-amine, which has dual pyrazole rings. The pyridine’s nitrogen atom facilitates hydrogen bonding and metal coordination, critical for targeting enzymes like kinases .

Pharmacokinetic Properties

• Metabolic Stability : The absence of metabolically labile groups (e.g., ester linkages) may confer longer half-life than analogs like 1-[2-(Tert-butylthio)ethyl]-1H-pyrazol-3-amine, which contains a sulfur group prone to oxidation .